Cas no 14246-21-0 (DL-Valine-2-d1)

DL-Valine-2-d1 structure
DL-Valine-2-d1 structure
Product Name:DL-Valine-2-d1
CAS No:14246-21-0
MF:C5H11NO2
MW:118.152503252029
CID:137591
PubChem ID:13000941
Update Time:2025-04-19

DL-Valine-2-d1 Chemical and Physical Properties

Names and Identifiers

    • Valine-2-d
    • DL-Valine-d1
    • DL-VALINE-2-D1
    • 14246-21-0
    • HY-W012889S2
    • DL-Valine-2-d1, 98 atom % D
    • CS-0379958
    • D97892
    • AKOS015911225
    • 2-amino-2-deuterio-3-methylbutanoic acid
    • DL-Valine-2-d1
    • Inchi: 1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/i4D
    • InChI Key: KZSNJWFQEVHDMF-QYKNYGDISA-N
    • SMILES: OC(C([2H])(C(C)C)N)=O

Computed Properties

  • Exact Mass: 119.09157
  • Monoisotopic Mass: 118.085
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.3
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.073
  • Melting Point: 295 °C (subl.)(lit.)
  • Boiling Point: 213.642 °C at 760 mmHg
  • Flash Point: 83.008 °C
  • PSA: 63.32

DL-Valine-2-d1 Pricemore >>

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